Cas no 80463-72-5 (N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide)

80463-72-5 structure
Product name:N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
- N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thiobutyramide
- Butanamide, N-cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)-
- N-Cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)butanamide
- N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thio-butyramide
- N-cyclohexyl-N-ethyl-4-[(1-methyl-5-tetrazolyl)thio]butyramide
- SureCN10678010
- N-cyclohexyl-N-ethyl-4-<
- (1-methyl-5-tetrazolyl)thio>
- butyramide
- AC1MI39G
- LS-45447
- AG-H-23501
- CTK5E7814
- 80463-72-5
- DTXSID90230339
- SCHEMBL10678010
-
- Inchi: InChI=1S/C14H25N5OS/c1-3-19(12-8-5-4-6-9-12)13(20)10-7-11-21-14-15-16-17-18(14)2/h12H,3-11H2,1-2H3
- InChI Key: RWGGSNKUNTZVTC-UHFFFAOYSA-N
- SMILES: CCN(C1CCCCC1)C(=O)CCCSC2=NN=NN2C
Computed Properties
- Exact Mass: 311.17798161g/mol
- Monoisotopic Mass: 311.17798161g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 89.2Ų
N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide Related Literature
-
Chilakapati Madhu,Bappaditya Roy,Pandeeswar Makam,Thimmaiah Govindaraju Chem. Commun., 2018,54, 2280-2283
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
3. Book reviews
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma,Hyeonggon Kang,Jamal Uddin New J. Chem., 2019,43, 17058-17068
-
Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
80463-72-5 (N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide) Related Products
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